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Compound of Interest

Compound Name: Itraconazole-d9

Cat. No.: B15545306 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical component of laboratory management

and environmental responsibility. Itraconazole-d9, a deuterated stable isotope-labeled form of

the antifungal agent Itraconazole, requires meticulous handling and disposal procedures due to

its chemical properties. Adherence to these protocols is essential to prevent environmental

contamination and ensure workplace safety.

Itraconazole is classified as harmful if swallowed, a skin and eye irritant, and may cause

respiratory irritation.[1][2][3][4] Therefore, its disposal must be managed in accordance with

federal, state, and local regulations for chemical waste. The U.S. Environmental Protection

Agency (EPA) governs the disposal of pharmaceutical and chemical waste, primarily under the

Resource Conservation and Recovery Act (RCRA).[5][6][7] It is crucial to manage this

substance as a hazardous waste and not dispose of it in household trash or via the sewer

system.[6][8]

Key Chemical and Toxicological Data
The following table summarizes key quantitative data for the parent compound, Itraconazole,

which informs the necessary safety precautions for its deuterated form.
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Data Point Species Value
Reference
Documents

Acute Oral Toxicity

(LD50)
Rat >320 mg/kg [3][9]

Acute Oral Toxicity

(LD50)
Mouse >320 mg/kg [9]

Acute Oral Toxicity

(LD50)
Dog >200 mg/kg [9]

This data pertains to the non-deuterated parent compound, Itraconazole. LD50 refers to the

lethal dose at which 50% of the test subjects are killed.

Step-by-Step Disposal Protocol for Itraconazole-d9
The following protocol outlines the essential steps for the safe disposal of Itraconazole-d9
from a laboratory setting. This procedure is designed to comply with standard chemical safety

guidelines and regulatory requirements.

1. Hazard Assessment and Personal Protective Equipment (PPE)

Review the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for

Itraconazole.[1][2][3][4][8][9][10]

Wear Appropriate PPE: At a minimum, this includes chemical-resistant gloves, safety glasses

with side shields or goggles, and a lab coat.[1][2] Ensure adequate ventilation to avoid dust

or vapor inhalation.[2][8]

2. Waste Segregation and Containment

Do Not Mix Wastes: Itraconazole-d9 waste should not be mixed with other waste streams

unless explicitly permitted by your institution's hazardous waste program.

Use Designated Containers: Place all solid Itraconazole-d9 waste, including contaminated

consumables like weigh boats and wipes, into a suitable, sealed, and clearly labeled
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hazardous waste container.[2][8] For solutions, use a designated, leak-proof liquid waste

container.

Proper Labeling: The waste container must be labeled in accordance with EPA and

institutional guidelines. The label should clearly state "Hazardous Waste" and identify the

contents (e.g., "Itraconazole-d9").

3. Spill and Decontamination Procedures

Contain Spills: In the event of a spill, prevent further spread. For solid spills, sweep up the

material and place it in the hazardous waste container, avoiding dust creation.[2]

Decontaminate Surfaces: Clean the affected area. Surfaces and equipment can be

decontaminated by scrubbing with alcohol, and the resulting materials should be disposed of

as hazardous waste.[1]

4. Storage and Final Disposal

Store Securely: Store the sealed hazardous waste container in a designated, secure, and

well-ventilated satellite accumulation area away from incompatible materials.[1][2][4]

Arrange for Professional Disposal: The disposal of the waste container must be handled by

an approved and licensed hazardous waste disposal contractor.[2][4][10] Never dispose of

Itraconazole-d9 in the regular trash or by flushing it down the drain.[6][8] The deuterated

nature of Itraconazole-d9 does not classify it as radioactive waste, as deuterium is a stable,

non-radioactive isotope.

Itraconazole-d9 Disposal Workflow
The following diagram illustrates the decision-making process and required steps for the proper

disposal of Itraconazole-d9.
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Caption: Workflow for the safe disposal of Itraconazole-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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